Cas no 25514-29-8 (bruceine B)
bruceine B Chemical and Physical Properties
Names and Identifiers
-
- bruceine B
- Picras-3-en-21-oicacid, 15-(acetyloxy)-13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, methyl este...
- Picras-3-en-21-oicacid, 15-(acetyloxy)-13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, methyl ester,(11b,12a,15b)-
- BRUCEIN B
- methyl (11beta,12alpha,15beta)-15-(acetyloxy)-3,11,12-trihydroxy-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
- Picras-3-en-21-oic acid, 15- (acetyloxy)-13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, methyl ester, (11.beta.,12.alpha.,15.beta.)-
- picras-3-en-21-oic acid, 15-(acetyloxy)-13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, methyl ester, (11beta,12alpha,15beta)-
- (11beta,12alpha,15beta)-15-(Acetyloxy)-13,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-picras-3-en-21-oic acid methyl ester
- NSC 132793
- methyl (1R, 2S, 3R, 6R, 8R, 13S, 14R, 15R, 16S, 17S)-3-acetyloxy-10, 15, 16-trihydroxy-9, 13-dimethyl-4, 11-dioxo-5, 18-dioxapentacyclo[12.5.0.01, 6.02, 17.08, 13]nonadec-9-ene-17-carboxylate
- methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S,17S)-3-acetyloxy-10,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
- HY-N3013
- AKOS030573658
- 25514-29-8
- MS-28937
- CHEMBL140809
- CS-0022967
- CHEBI:3190
- C08751
- Q27105981
- Picras-3-en-21-oic acid,20-epoxy-3,11,12-trihydroxy-2,16-dioxo-, methyl ester, (11.beta.,12.alpha.,15.beta.)-
- FT-0777578
- NSC-132793
- NSC132793
- DTXSID90948402
- methyl 15-(acetyloxy)-3,11,12-trihydroxy-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
- GLXC-19177
- G17877
-
- Inchi: 1S/C23H28O11/c1-8-10-5-12-22-7-32-23(20(30)31-4,17(22)15(19(29)34-12)33-9(2)24)18(28)14(27)16(22)21(10,3)6-11(25)13(8)26/h10,12,14-18,26-28H,5-7H2,1-4H3/t10-,12+,14+,15+,16+,17+,18-,21-,22+,23-/m0/s1
- InChI Key: YDWODLQEUPYKGJ-LZFWDZGBSA-N
- SMILES: O1C[C@@]23[C@H]4C[C@H]5C(C)=C(C(C[C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C(=O)OC)[C@@H]3[C@H](C(=O)O4)OC(C)=O)O)O)=O)O
Computed Properties
- Exact Mass: 480.16300
- Monoisotopic Mass: 480.16316171 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 480.5
- XLogP3: -0.5
- Topological Polar Surface Area: 166Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 701.8±60.0 °C at 760 mmHg
- Flash Point: 241.4±26.4 °C
- Solubility: Very slightly soluble (0.82 g/l) (25 º C),
- PSA: 165.89000
- LogP: -0.42930
- Vapor Pressure: 0.0±5.0 mmHg at 25°C
bruceine B Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
bruceine B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5768-1 mg |
bruceine B |
25514-29-8 | 1mg |
¥1300.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5768-5 mg |
bruceine B |
25514-29-8 | 5mg |
¥2925.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5768-10 mg |
bruceine B |
25514-29-8 | 10mg |
¥4388.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5768-25 mg |
bruceine B |
25514-29-8 | 25mg |
¥7898.00 | 2022-04-26 | ||
| TargetMol Chemicals | T5768-1mg |
bruceine B |
25514-29-8 | 98% | 1mg |
¥ 1950 | 2023-09-15 | |
| TargetMol Chemicals | T5768-5mg |
bruceine B |
25514-29-8 | 98% | 5mg |
¥ 5150 | 2023-09-15 | |
| TargetMol Chemicals | T5768-10mg |
bruceine B |
25514-29-8 | 98% | 10mg |
¥ 7920 | 2023-09-15 | |
| TargetMol Chemicals | T5768-25mg |
bruceine B |
25514-29-8 | 98% | 25mg |
¥ 13700 | 2023-09-15 | |
| TargetMol Chemicals | T5768-50mg |
bruceine B |
25514-29-8 | 98% | 50mg |
¥ 19700 | 2023-09-15 | |
| TargetMol Chemicals | T5768-100mg |
bruceine B |
25514-29-8 | 98% | 100mg |
¥ 31500 | 2023-09-15 |
bruceine B Related Literature
-
Sianne Schwikkard,Fanie R. van Heerden Nat. Prod. Rep. 2002 19 675
-
Jing Qu,Shi-Shan Yu,Dan Du,Ya-Dan Wang RSC Adv. 2013 3 10078
-
J. D. Connolly,R. A. Hill Nat. Prod. Rep. 1989 6 475
Additional information on bruceine B
Comprehensive Overview of Bruceine B (CAS No. 25514-29-8): Properties, Applications, and Research Insights
Bruceine B (CAS No. 25514-29-8) is a naturally occurring quassinoid compound primarily isolated from the plant Brucea javanica, a species widely used in traditional medicine. Known for its diverse pharmacological activities, Bruceine B has garnered significant attention in recent years due to its potential therapeutic applications. Researchers and pharmaceutical companies are increasingly exploring its mechanisms of action, particularly in the fields of oncology, immunomodulation, and metabolic disorders.
The chemical structure of Bruceine B features a complex tetracyclic framework, which contributes to its unique biological properties. Studies have demonstrated that this compound exhibits potent anti-inflammatory, anti-tumor, and anti-parasitic effects. Its ability to modulate key cellular pathways, such as apoptosis and autophagy, makes it a promising candidate for drug development. For instance, recent research highlights its efficacy in inhibiting the proliferation of certain cancer cell lines, sparking interest in its potential as a natural anticancer agent.
One of the most frequently searched questions about Bruceine B is: "What are the health benefits of Bruceine B?" Current scientific literature suggests that it may support immune function, reduce oxidative stress, and even exhibit neuroprotective effects. These properties align with the growing consumer demand for plant-based therapeutics and natural supplements, making Bruceine B a trending topic in holistic health circles.
In the context of market dynamics, the demand for Bruceine B is rising, particularly in the nutraceutical and pharmaceutical industries. Its extraction and purification processes are subjects of ongoing optimization to meet commercial-scale production needs. Additionally, the compound's stability, bioavailability, and safety profile are under rigorous investigation to ensure its suitability for clinical applications.
Another hot topic related to Bruceine B is its role in traditional Chinese medicine (TCM). Historically, Brucea javanica extracts have been used to treat ailments such as dysentery and malaria. Modern studies are now validating these traditional uses, further enhancing the compound's credibility. This intersection of ancient wisdom and contemporary science resonates with audiences seeking evidence-based natural remedies.
From an SEO perspective, keywords like "Bruceine B benefits", "Bruceine B anticancer properties", and "Bruceine B extraction methods" are highly relevant. These terms reflect the information gaps that users are actively trying to fill. By addressing these queries in a detailed yet accessible manner, this article aims to rank well in search engine results while providing valuable insights to readers.
In summary, Bruceine B (CAS No. 25514-29-8) represents a fascinating intersection of natural product chemistry and modern pharmacology. Its multifaceted biological activities, coupled with its historical significance in traditional medicine, position it as a compound of great scientific and commercial interest. As research continues to uncover its full potential, Bruceine B is poised to play an increasingly important role in the development of novel therapeutic agents.
25514-29-8 (bruceine B) Related Products
- 25514-30-1(Picras-3-en-21-oicacid,13,20-epoxy-3,11,12-trihydroxy-15-[[(2E)-4-hydroxy-3,4-dimethyl-1-oxo-2-penten-1-yl]oxy]-2,16-dioxo-,(11b,12a,15b)-)
- 14907-98-3(Brusatol)
- 41451-75-6(Bruceantin)
- 53662-98-9(Dehydrobruceantin)
- 25514-31-2(Bruceine A)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)